Cas no 847997-73-3 ((ALPHAS,ALPHAS)-1,1'-BIS[ALPHA-(DIMETHYLAMINO)BENZYL]-(R,R)-2,2'-BIS[DI(3,5-XYLYL)PHOSPHINO]FERROCENE)

• Product Name: (ALPHAS,ALPHAS)-1,1'-BIS[ALPHA-(DIMETHYLAMINO)BENZYL]-(R,R)-2,2'-BIS[DI(3,5-XYLYL)PHOSPHINO]FERROCENE
• CAS No: 847997-73-3
• MF: C₆₀H₆₆FeN₂P₂
• MW: 932.971978664398
• MDL: MFCD08459346
• CID: 716493
• PubChem ID: 24886568
• Update Time: 2026-04-29

(ALPHAS,ALPHAS)-1,1'-BIS[ALPHA-(DIMETHYLAMINO)BENZYL]-(R,R)-2,2'-BIS[DI(3,5-XYLYL)PHOSPHINO]FERROCENE Chemical and Physical Properties

Names and Identifiers

• Ferrocene,1,1'-bis[bis(3,5-dimethylphenyl)phosphino]-2,2'-bis[(S)-(dimethylamino)phenylmethyl]-,(1S,1'S)- (9CI)
• SL-M009-2
• (RP,R'P)-1,1'-Bis[(S)-α-(dimethylamino)benzyl]-2,
• Ferrocene,1,1'-bis[bis(3,5-dimethylphenyl)phosphino]-2,2'-bis[(S)-(dimethylamino)phenylmethyl]...
• MANDYPHOS SL-M009-2
• CID 146159766
• (S,S)-1,1'-BIS[(S)-ALPHA-(DIMETHYLAMINO)-PHENYLMETHYL]-2,2'-BIS[DI(3,5-XYLYL)PHOSPHINO]FERROCENE
• (R,R)-(+)-2,2'-BIS[(S)-(N,N-DIMETHYLAMINO)(PHENYL)METHYL]-1,1'-BIS(DI(3,5-DIMETHYLPHENYL)PHOSPHINO)FERROCENE
• (ALPHAS,ALPHAS)-1,1'-BIS[ALPHA-(DIMETHYLAMINO)BENZYL]-(R,R)-2,2'-BIS[DI(3,5-XYLYL)PHOSPHINO]FERROCENE
• (aS,aS)-1,1#-Bis[-(dimethylamino)benzyl]-(R,R)-2,2#-bis[di(3,5-xylyl)phos
• (R,R)-(+)-2,2'-Bis[(S)-(N,N-dimethylamino)(phenyl)methyl]-1,1'-bis(di(3,5-dimethylphenyl)phosphino)ferrocene,min.97%
• (s,s)-1,1'-bis[(s)-α-(dimethylamino)-phenylmethyl]-2,2'-bis[di(3,5-xylyl)phosphino]ferrocene (acc to cas)
• (αs,αs)-1,1'-bis[α-(dimethylamino)benzyl]-(r,r)-2,2'-bis[di(3,5-xylyl)phosphino]ferrocene
• (RP,R'P)-1,1'-Bis[(S)-alpha-(dimethylamino)benzyl]-2,2'-bis[di(3,5-xylyl)phosphino]ferrocene
• (R,R)-(+)-2,2'-Bis[(S)-(N,N-dimethylamino(phenyl)methyl]-1,1'-bis(di(3,5-dimethylphenyl)phosphino)ferrocene
• CID 16218477
• (RP,R'P)-1,1'-Bis[(S)-alpha-(dimethylamino)benzyl]-2,2'-bis[di(3,5-xylyl)phosphino]ferrocene, >=97%
• MFCD08459346
• 847997-73-3

• MDL： MFCD08459346
• Inchi： 1S/2C30H33NP.Fe/c2*1-21-15-22(2)18-26(17-21)32(27-19-23(3)16-24(4)20-27)29-14-10-13-28(29)30(31(5)6)25-11-8-7-9-12-25;/h2*7-20,30H,1-6H3;
• InChI Key： YUERARBCLXUXCP-UHFFFAOYSA-N
• SMILES： [Fe].P(C1C([H])=C(C([H])([H])[H])C([H])=C(C([H])([H])[H])C=1[H])(C1C([H])=C(C([H])([H])[H])C([H])=C(C([H])([H])[H])C=1[H])[C]1[C]([H])[C]([H])[C]([H])[C]1C([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])N(C([H])([H])[H])C([H])([H])[H].P(C1C([H])=C(C([H])([H])[H])C([H])=C(C([H])([H])[H])C=1[H])(C1C([H])=C(C([H])([H])[H])C([H])=C(C([H])([H])[H])C=1[H])[C]1[C]([H])[C]([H])[C]([H])[C]1C([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])N(C([H])([H])[H])C([H])([H])[H] |^1:36,37,39,41,43,101,102,104,106,108|

Computed Properties

• Exact Mass: 932.40500
• Monoisotopic Mass: 932.405060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 65
• Rotatable Bond Count: 12
• Complexity: 523
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5
• Surface Charge: 0
• XLogP3: Not available

Experimental Properties

• Color/Form: Orange powder
• Stability/Shelf Life: store cold
• PSA: 33.66000
• LogP: 12.20230
• Specific Rotation: +164°
• Solubility: Not available

(ALPHAS,ALPHAS)-1,1'-BIS[ALPHA-(DIMETHYLAMINO)BENZYL]-(R,R)-2,2'-BIS[DI(3,5-XYLYL)PHOSPHINO]FERROCENE Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3